Cas no 1806052-39-0 (3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine
• CAS No: 1806052-39-0
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• CID: 4859369
• Update Time: 2025-06-07

3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine

• Inchi： 1S/C6H2BrF3IN/c7-2-1-3(8)6(11)12-4(2)5(9)10/h1,5H
• InChI Key： CWKKKKTXBORFQD-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine

Introduction to 3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine (CAS No. 1806052-39-0)

3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine (CAS No. 1806052-39-0) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromo, difluoromethyl, fluoro, and iodopyridine substituents, serves as a versatile intermediate in the synthesis of various bioactive molecules. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable building block for the development of novel therapeutic agents.

The structural framework of 3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine encompasses a pyridine core, which is a common motif in many pharmacologically active compounds. The presence of bromo and iodine atoms at specific positions enhances its reactivity, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting critical biological pathways. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in enhancing drug-like properties such as metabolic stability, lipophilicity, and binding affinity. The difluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic profiles and reduce metabolic degradation. This feature makes 3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine an attractive candidate for further exploration in drug discovery initiatives.

In the realm of academic research, this compound has been utilized in various synthetic studies aimed at developing novel scaffolds for therapeutic intervention. For instance, researchers have leveraged its reactivity to construct derivatives with potential applications in oncology and anti-inflammatory therapies. The bromo and iodopyridine substituents provide convenient handles for further modification, enabling the creation of libraries of compounds that can be screened for biological activity. Such efforts have led to the identification of several promising lead compounds with preclinical potential.

The incorporation of fluorine atoms into the pyridine ring is another key feature that contributes to the unique properties of 3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine. Fluorinated pyridines are known to exhibit enhanced binding interactions with biological targets due to their ability to modulate electronic distributions and steric profiles. This has been particularly evident in studies involving G-protein coupled receptors (GPCRs) and kinases, where fluorinated analogs often demonstrate improved potency and selectivity over their non-fluorinated counterparts.

Recent publications have also highlighted the role of this compound in the development of next-generation antiviral agents. The structural features present in 3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine make it a suitable precursor for synthesizing molecules that can interfere with viral replication mechanisms. By targeting key enzymes or receptors involved in viral entry and assembly, researchers aim to develop inhibitors that can combat emerging infectious diseases with increased efficacy.

The synthesis of 3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine itself presents an intriguing challenge due to the need for precise functional group manipulation while maintaining regioselectivity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to achieve high yields and purity levels. These advancements not only facilitate the production of this compound but also contribute to the broader field of synthetic organic chemistry by providing new insights into reaction mechanisms and optimization strategies.

The pharmaceutical industry has taken notice of the potential applications of 3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine, leading to increased investment in research programs aimed at exploring its derivatives. Collaborative efforts between academic institutions and biotechnology companies have yielded promising results, with several compounds entering preclinical development pipelines. These initiatives underscore the growing recognition of heterocyclic compounds as indispensable tools in modern drug discovery.

Looking ahead, the future prospects for 3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine appear bright, with ongoing research focusing on expanding its utility across multiple therapeutic areas. Innovations in computational chemistry and artificial intelligence are expected to play a significant role in accelerating the discovery process by predicting novel derivatives with enhanced biological activity. Additionally, green chemistry principles are being integrated into synthetic protocols to ensure sustainable production practices.

In conclusion,3-Bromo-2-(difluoromethyl)-5-fluoro-6-iodopyridine (CAS No. 1806052-39-0) represents a cornerstone molecule in contemporary pharmaceutical research. Its unique structural attributes and reactivity make it an invaluable asset for designing next-generation therapeutics targeting a wide range of diseases. As scientific understanding continues to evolve，this compound will undoubtedly remain at the forefront of innovation，driving advancements that improve human health worldwide.